Cas no 882678-82-2 (2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid)

2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid structure
882678-82-2 structure
Product Name:2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid
CAS No:882678-82-2
MF:C14H19BO4
MW:262.109264612198
MDL:MFCD09037837
CID:1036422
Update Time:2025-04-20

2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid
    • MDL: MFCD09037837
    • Inchi: 1S/C14H19BO4/c1-9-10(12(16)17)7-6-8-11(9)15-18-13(2,3)14(4,5)19-15/h6-8H,1-5H3,(H,16,17)
    • InChI Key: NQQYCIXJSGDYFC-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC=C(C(=O)O)C=2C)OC(C)(C)C1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2

Experimental Properties

  • Density: 1.13±0.1 g/cm3 (20 ºC 760 Torr),

2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019097079-5g
2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid
882678-82-2 95%
5g
$2170.80 2023-08-31
Alichem
A019097079-10g
2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid
882678-82-2 95%
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$2733.60 2023-08-31
Alichem
A019097079-25g
2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid
882678-82-2 95%
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$4783.80 2023-08-31
TRC
M343775-10mg
2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic Acid
882678-82-2
10mg
$ 50.00 2022-06-03
TRC
M343775-50mg
2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic Acid
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$ 115.00 2022-06-03
TRC
M343775-100mg
2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic Acid
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$ 160.00 2022-06-03
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid
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¥3252.0 2021-09-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1246452-1g
2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid
882678-82-2 97%
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eNovation Chemicals LLC
Y1000818-5g
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2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid Related Literature

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